An In-depth Technical Guide to the Basic Properties of Triazolo[1,5-a]triazin-7-amine
An In-depth Technical Guide to the Basic Properties of Triazolo[1,5-a]triazin-7-amine
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Triazolo[1,5-a]triazine Core - A Scaffold of Therapeutic Interest
The[1][2][3]triazolo[1,5-a][1][4][5]triazine heterocyclic system is a nitrogen-rich scaffold that has garnered significant attention in medicinal chemistry.[6][7] Its structural resemblance to purines allows it to function as a purine isostere, making it a valuable building block in the design of antagonists for receptors that naturally bind purine-based ligands, such as adenosine receptors.[8][9] Derivatives of this core have been investigated for a wide range of biological activities, including as inhibitors of kinases like CK1δ for potential neuroprotective applications, and as anticonvulsant agents.[10][11][12]
The basicity of the triazolo[1,5-a]triazin-7-amine core is a critical determinant of its physicochemical properties and, consequently, its therapeutic potential. The acid dissociation constant (pKa) governs the extent of ionization at physiological pH, which in turn influences crucial drug-like properties including solubility, membrane permeability, and target binding interactions. An accurate understanding of the basic properties of this scaffold is therefore paramount for professionals in drug discovery and development to enable rational drug design and optimization.[4]
This guide provides an in-depth technical exploration of the basic properties of triazolo[1,5-a]triazin-7-amine, delving into the structural factors that govern its basicity, methodologies for its determination, and the implications of these properties in a therapeutic context.
Structural Analysis of Basicity: Identifying the Protonation Sites
The basicity of triazolo[1,5-a]triazin-7-amine arises from the presence of multiple nitrogen atoms with lone pairs of electrons available for protonation. The key to understanding its basic properties lies in identifying the most likely sites of protonation and the electronic factors that influence their basicity. The fused ring system consists of a 1,2,4-triazole fused to a 1,3,5-triazine.
The potential protonation sites are the nitrogen atoms of the heterocyclic rings and the exocyclic amino group. The electron density, and therefore the basicity, of these nitrogen atoms is modulated by a combination of inductive and resonance effects within the aromatic system. The exocyclic amino group at the 7-position is expected to significantly influence the electron distribution in the triazine ring.
To precisely determine the most basic center, a comprehensive analysis involving both experimental and computational methods is necessary. The protonation equilibrium can be visualized as follows:
Figure 1: Protonation equilibria of triazolo[1,5-a]triazin-7-amine.
Experimental Determination of pKa
Several robust experimental techniques can be employed to determine the pKa values of nitrogen-containing heterocycles.[13] The choice of method often depends on the compound's solubility and spectral properties.
Potentiometric Titration
Potentiometric titration is a widely used and straightforward method for pKa determination, particularly for compounds with adequate solubility in aqueous or mixed-aqueous media.[14][15]
Principle: This method involves the gradual addition of a standardized acid or base to a solution of the analyte while monitoring the pH. The pKa is determined from the inflection point of the resulting titration curve, which corresponds to the half-equivalence point where the concentrations of the protonated and neutral species are equal.
Step-by-Step Protocol:
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Preparation of the Analyte Solution: Accurately weigh a sample of triazolo[1,5-a]triazin-7-amine and dissolve it in a suitable solvent (e.g., deionized water, or a co-solvent system like water-methanol if solubility is limited). The concentration should be known precisely.
-
Standardization of Titrant: Prepare a standardized solution of a strong acid, typically hydrochloric acid (HCl), of a known concentration.
-
Titration Setup: Place the analyte solution in a beaker with a calibrated pH electrode and a magnetic stirrer.
-
Data Collection: Add the standardized HCl solution in small, precise increments. After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.
-
Data Analysis: Plot the pH versus the volume of titrant added to generate a titration curve. The pKa can be determined from the pH at the half-neutralization point.[16]
Figure 2: Workflow for pKa determination by potentiometric titration.
UV-Vis Spectrophotometry
For compounds with poor solubility or for determining the pKa of very weak bases, UV-Vis spectrophotometry is a highly sensitive alternative.[13]
Principle: This method relies on the change in the ultraviolet or visible absorbance spectrum of the compound as it undergoes protonation or deprotonation. By measuring the absorbance at a specific wavelength across a range of pH values, a sigmoidal curve is generated from which the pKa can be calculated.[17]
Step-by-Step Protocol:
-
Wavelength Selection: Record the UV-Vis spectra of triazolo[1,5-a]triazin-7-amine in highly acidic and neutral (or slightly basic) solutions to identify the wavelength(s) with the largest difference in absorbance between the protonated and neutral forms.
-
Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values spanning the expected pKa range.
-
Sample Preparation: Prepare a series of solutions of the analyte with a constant concentration in each of the buffer solutions.
-
Absorbance Measurement: Measure the absorbance of each solution at the pre-determined wavelength(s).
-
Data Analysis: Plot the absorbance versus pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation to determine the pKa, which corresponds to the pH at the inflection point of the curve.[13]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy can also be utilized to determine pKa values by monitoring the chemical shift changes of specific protons as a function of pH.[2]
Principle: The chemical shifts of protons on or near the protonation site are sensitive to the electronic environment. As the molecule becomes protonated, the chemical shifts of these protons will change. A plot of chemical shift versus pH will yield a sigmoidal curve, with the inflection point corresponding to the pKa.
Computational Prediction of pKa
In addition to experimental methods, computational approaches are increasingly employed to predict pKa values, offering valuable insights, especially in the early stages of drug discovery.[1][3]
Quantum Mechanical (QM) Methods
Quantum mechanical methods, such as those based on Density Functional Theory (DFT), can provide accurate pKa predictions by calculating the Gibbs free energy change of the protonation reaction.[3][18] These calculations often incorporate a solvation model to account for the effect of the solvent on the energetics of the protonation/deprotonation process.
Quantitative Structure-Activity Relationship (QSAR)
QSAR models can be developed to predict the pKa of a series of related compounds.[4][18] These models establish a mathematical relationship between the pKa and various molecular descriptors (e.g., electronic, steric, and hydrophobic properties). While powerful for predicting the pKa of new analogues within a congeneric series, their accuracy depends heavily on the quality and diversity of the training data.
| Method | Principle | Advantages | Considerations |
| Potentiometric Titration | Measures pH change upon addition of a titrant. | Simple, direct, and widely applicable.[14] | Requires sufficient solubility of the analyte. |
| UV-Vis Spectrophotometry | Measures absorbance changes with pH. | High sensitivity, suitable for poorly soluble compounds.[13][17] | Requires a chromophore near the ionization site. |
| NMR Spectroscopy | Measures chemical shift changes with pH. | Provides site-specific information about protonation.[2] | Requires higher sample concentrations. |
| Quantum Mechanics (DFT) | Calculates the free energy of protonation. | Provides mechanistic insights and can be highly accurate.[3][18] | Computationally intensive. |
| QSAR | Correlates molecular descriptors with pKa. | Rapid prediction for large numbers of compounds.[4][5] | Predictive power is limited to the chemical space of the training set. |
Table 1: Comparison of methods for pKa determination.
Implications of Basicity in Drug Development
The basicity of the triazolo[1,5-a]triazin-7-amine core and its derivatives has profound implications for their development as therapeutic agents.
-
Solubility: The pKa determines the pH at which the compound will be ionized. Ionized species are generally more water-soluble than their neutral counterparts. Therefore, a compound with a basic pKa in the physiological range may exhibit improved aqueous solubility, which is often a prerequisite for oral bioavailability.
-
Absorption, Distribution, Metabolism, and Excretion (ADMET): The extent of ionization affects a drug's ability to cross biological membranes.[4] While ionized forms are more soluble, the neutral form is typically more lipid-soluble and thus more readily absorbed across the gastrointestinal tract and other cell membranes. The pKa, therefore, plays a crucial role in the overall ADMET profile of a drug candidate.
-
Target Binding: Many drug-target interactions involve ionic bonds or hydrogen bonds. The protonation state of a drug molecule at the site of action can be critical for its binding affinity and selectivity. For instance, a protonated nitrogen atom can act as a hydrogen bond donor, forming a key interaction with an amino acid residue in the target protein.
The triazolo[1,5-a]triazine scaffold has been explored for its potential as kinase inhibitors.[11][12] The basicity of the heterocyclic core can influence the binding to the hinge region of the kinase, a common interaction motif for ATP-competitive inhibitors.
Conclusion
The triazolo[1,5-a]triazin-7-amine scaffold is a privileged structure in modern medicinal chemistry. A thorough understanding of its basic properties is essential for the successful design and development of novel therapeutics based on this core. This guide has provided a comprehensive overview of the structural factors influencing its basicity, detailed experimental and computational methodologies for pKa determination, and highlighted the critical role of basicity in shaping the drug-like properties of these compounds. By leveraging this knowledge, researchers can more effectively navigate the challenges of drug discovery and unlock the full therapeutic potential of the triazolo[1,5-a]triazine class of molecules.
References
- QupKake: Integrating Machine Learning and Quantum Chemistry for Micro-pKa Predictions.
- Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited.
- Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study. Journal of Computer-Aided Molecular Design.
- Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solv
- Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium.
- Development of Methods for the Determination of pKa Values. Pharmaceutical Research.
- Reliable and accurate prediction of basic pKa values in nitrogen compounds: The pKa shift in supramolecular systems as a case study. OUCI.
- Determination of pK(a) values of N-heterocyclic bases by fluorescence spectrophotometry. Talanta.
-
Synthesis of 2,5,7-triamino[1][2][3]triazolo[1,5-a][1][4][5]triazines as potential antifolate agents. 10th International Electronic Conference on Synthetic Organic Chemistry.
-
Determination of pKa of Triazolo[5,1-c][1][2][3]triazines in Non-Aqueous Media by Potentiometric Titration. Chimica Techno Acta.
- Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. MDPI.
- Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN). Scholaris.
-
Discovery of[1][2][3]-triazolo [1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAA1 receptor with potent anticonvulsant activity and low toxicity. European Journal of Medicinal Chemistry.
-
7-Amino-[1][2][3]triazolo[1,5-a][1][4][5]triazines as CK1δ inhibitors: Exploring substitutions at the 2 and 5-positions. Bioorganic Chemistry.
-
Pyrazolo[1,5-a][1][4][5]triazine based scaffold as purine analogues with diverse biological activity. Request PDF. 22.[1][2][3]Triazolo[1,5-a][1][4][5]triazin-7-amine. Amerigo Scientific. 23.[1][2][3]Triazolo[1,5-a][1][4][5]triazin-7-amine | C4H4N6 | CID 258108. PubChem.
-
7-Amino-[1][2][3]triazolo[1,5-a][1][4][5]triazines as CK1δ inhibitors. Unipd.
-
5,7-Disubstituted-[1][2][3]triazolo[1,5-a][1][4][5]triazines as pharmacological tools to explore the antagonist selectivity profiles toward adenosine receptors. ResearchGate.
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. "Experimental Determination of pKa Values by Use of NMR Chemical Shifts" by Alan D. Gift [digitalcommons.unomaha.edu]
- 3. ccl.scc.kyushu-u.ac.jp [ccl.scc.kyushu-u.ac.jp]
- 4. Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study - PMC [pmc.ncbi.nlm.nih.gov]
- 5. optibrium.com [optibrium.com]
- 6. [1,2,4]Triazolo[1,5-a][1,3,5]triazin-7-amine - Amerigo Scientific [amerigoscientific.com]
- 7. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. Discovery of [1,2,4]-triazolo [1,5-a]pyrimidine-7(4H)-one derivatives as positive modulators of GABAA1 receptor with potent anticonvulsant activity and low toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. 7-Amino-[1,2,4]triazolo[1,5-a][1,3,5]triazines as CK1δ inhibitors: Exploring substitutions at the 2 and 5-positions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. research.unipd.it [research.unipd.it]
- 13. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models | MDPI [mdpi.com]
- 15. uregina.scholaris.ca [uregina.scholaris.ca]
- 16. elar.urfu.ru [elar.urfu.ru]
- 17. Determination of pK(a) values of N-heterocyclic bases by fluorescence spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Reliable and accurate prediction of basic pKa values in nitrogen compounds: The pKa shift in supramolecular systems as … [ouci.dntb.gov.ua]
